Cas no 91733-72-1 (Phenol, phenoxy-,tetrachloro deriv. (9CI))

• Product Name: Phenol, phenoxy-,tetrachloro deriv. (9CI)
• CAS No: 91733-72-1
• MF: C₁₂H₆Cl₄O₂
• MW: 323.986839771271
• CID: 814377
• PubChem ID: 176550
• Update Time: 2025-04-19

Phenol, phenoxy-,tetrachloro deriv. (9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol, phenoxy-,tetrachloro deriv. (9CI)
• 2,3,4,5-tetrachloro-6-phenoxyphenol
• DTXSID20238681
• 2,3,4,5-tetrachloro-6-(phenoxy)phenol
• tetrachlorophenoxyphenol
• 91733-72-1
• SCHEMBL14157197

• Inchi： 1S/C12H6Cl4O2/c13-7-8(14)10(16)12(11(17)9(7)15)18-6-4-2-1-3-5-6/h1-5,17H
• InChI Key： HCMRJWIKQAJMJZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C(=C1OC1C=CC=CC=1)O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 323.909
• Monoisotopic Mass: 321.912
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.57
• Boiling Point: 352.6°C at 760 mmHg
• Flash Point: 167.1°C
• Refractive Index: 1.638